Cas no 1403767-09-8 ((5-methylpyridazin-3-yl)methanamine)

• Product Name: (5-methylpyridazin-3-yl)methanamine
• CAS No: 1403767-09-8
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD23106364
• CID: 4594552
• Update Time: 2025-05-20

(5-methylpyridazin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-5-methylpyridazine
• (5-methylpyridazin-3-yl)methanamine

• MDL： MFCD23106364
• Inchi： 1S/C6H9N3/c1-5-2-6(3-7)9-8-4-5/h2,4H,3,7H2,1H3
• InChI Key： GNFXRLQXISLJFE-UHFFFAOYSA-N
• SMILES： C1(CN)=NN=CC(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-methylpyridazin-3-yl)methanamine

5-Methylpyridazin-3-yl Methanamine: A Comprehensive Overview

The compound 5-methylpyridazin-3-yl methanamine (CAS No. 1403767-09-8) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique chemical properties and biological activities. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the application of 5-methylpyridazin-3-yl methanamine.

The molecular structure of 5-methylpyridazin-3-yl methanamine consists of a pyridazine ring substituted with a methyl group at the 5-position and an amine group attached via a methylene bridge at the 3-position. This arrangement imparts the molecule with distinct electronic properties, making it a valuable substrate for various chemical transformations. The pyridazine ring, being aromatic and electron-deficient, facilitates reactivity in both electrophilic and nucleophilic aromatic substitution reactions.

Recent studies have highlighted the importance of 5-methylpyridazin-3-yl methanamine in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings underscore its role in drug discovery and development.

In terms of synthesis, 5-methylpyridazin-3-yl methanamine can be prepared through several routes. One common method involves the condensation of 5-methylpyridazine with formaldehyde followed by reductive amination. This approach ensures high yields and good purity, making it suitable for large-scale production. Additionally, advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The application of 5-methylpyridazin-3-yl methanamine extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). A 2022 study in *Chemistry of Materials* reported that incorporating this compound into MOFs enhances their gas adsorption capabilities, particularly for CO₂ and CH₄. This discovery opens new avenues for its use in energy storage and environmental remediation technologies.

Moreover, 5-methylpyridazin-3-yl methanamine has shown potential in catalysis. Its ability to coordinate with transition metals makes it an effective ligand for creating homogeneous catalysts. A recent investigation revealed that cobalt complexes derived from this compound catalyze the oxidation of alcohols to ketones with high efficiency and selectivity. Such catalytic systems are valuable in green chemistry practices, offering sustainable alternatives to traditional methods.

In conclusion, 5-methylpyridazin-3-yl methanamine (CAS No. 1403767-09-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for researchers aiming to develop novel materials and therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.